Cas no 1105228-49-6 (4-4-(4-methoxyphenyl)piperazine-1-carbonyl-N-phenyl-1,3-thiazol-2-amine)

• Product Name: 4-4-(4-methoxyphenyl)piperazine-1-carbonyl-N-phenyl-1,3-thiazol-2-amine
• CAS No: 1105228-49-6
• MF: C₂₁H₂₂N₄O₂S
• MW: 394.489983081818
• CID: 6239317
• PubChem ID: 30860102
• Update Time: 2025-05-23

4-4-(4-methoxyphenyl)piperazine-1-carbonyl-N-phenyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-4-(4-methoxyphenyl)piperazine-1-carbonyl-N-phenyl-1,3-thiazol-2-amine
• (4-(4-methoxyphenyl)piperazin-1-yl)(2-(phenylamino)thiazol-4-yl)methanone
• 1105228-49-6
• F5448-0019
• (2-anilino-1,3-thiazol-4-yl)-[4-(4-methoxyphenyl)piperazin-1-yl]methanone
• 4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]-N-phenyl-1,3-thiazol-2-amine
• AKOS024508426

• Inchi： 1S/C21H22N4O2S/c1-27-18-9-7-17(8-10-18)24-11-13-25(14-12-24)20(26)19-15-28-21(23-19)22-16-5-3-2-4-6-16/h2-10,15H,11-14H2,1H3,(H,22,23)
• InChI Key： URBSKTKQHWGMQO-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC=CC=2)=NC(=C1)C(N1CCN(C2C=CC(=CC=2)OC)CC1)=O

Computed Properties

• Exact Mass: 394.14634713g/mol
• Monoisotopic Mass: 394.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 85.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-4-(4-methoxyphenyl)piperazine-1-carbonyl-N-phenyl-1,3-thiazol-2-amine

4-(4-Methoxyphenyl)piperazine-1-carbonyl-N-phenyl-1,3-thiazol-2-amine: A Comprehensive Overview

The compound with CAS No. 1105228-49-6, commonly referred to as 4-(4-methoxyphenyl)piperazine-1-carbonyl-N-phenyl-1,3-thiazol-2-amine, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis, pharmacological properties, and recent advancements in its research.

Chemical Structure and Synthesis

The molecule consists of three primary structural components: a piperazine ring, a phenyl group substituted with a methoxy group, and a 1,3-thiazole ring. The piperazine ring is a six-membered saturated ring containing two nitrogen atoms at positions 1 and 4. This moiety is known for its ability to form hydrogen bonds and interact with various biological targets. The phenyl group attached to the piperazine ring is substituted with a methoxy group at the para position, which introduces electron-donating effects and enhances the compound's solubility and stability.

The 1,3-thiazole ring is another critical component of this molecule. It is a five-membered aromatic heterocycle containing sulfur and nitrogen atoms. The thiazole ring is known for its ability to participate in π–π interactions and serve as a scaffold for various bioactive molecules. The combination of these structural elements makes this compound highly versatile in terms of its potential applications.

Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity. Researchers have explored various methodologies, including microwave-assisted synthesis and catalytic processes, to streamline the production of this molecule. These advancements have significantly contributed to the scalability of the compound for large-scale applications.

Pharmacological Properties

One of the most notable aspects of 4-(4-methoxyphenyl)piperazine-1-carbonyl-N-phenyl-1,3-thiazol-2-amine is its diverse pharmacological profile. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, antitumor agent, and neuroprotective agent. The compound has shown remarkable efficacy in reducing inflammation in animal models of arthritis and other inflammatory diseases.

In the context of cancer treatment, this compound has exhibited potent antiproliferative activity against various cancer cell lines. Recent research has highlighted its ability to induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/AKT/mTOR pathway. These findings underscore its potential as a novel chemotherapeutic agent.

Moreover, this compound has shown promise in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have demonstrated its ability to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes that are implicated in the progression of these diseases. Its neuroprotective effects are attributed to its ability to scavenge reactive oxygen species (ROS) and reduce oxidative stress.

Recent Research Advances

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the molecular mechanisms underlying the biological activities of this compound. Molecular docking studies have revealed that the piperazine ring plays a crucial role in binding to target proteins such as AChE and BuChE. The methoxy group on the phenyl ring has been identified as a key determinant of the compound's selectivity for these targets.

In addition to its pharmacological properties, researchers have also investigated the toxicity profile of this compound. Acute toxicity studies have shown that it exhibits low toxicity at therapeutic doses, making it a safe candidate for further development.

Conclusion

In summary, 4-(4-methoxyphenyl)piperazine-1-carbonyl-N-phenyl-1,3-thiazol-2-amine (CAS No. 1105228-49-) is a multifaceted organic molecule with significant potential in drug discovery and development. Its unique structural features, coupled with its diverse pharmacological activities, make it an attractive candidate for addressing unmet medical needs across various therapeutic areas.

As research continues to unfold, it is anticipated that this compound will pave the way for innovative treatments for inflammatory diseases, cancer, and neurodegenerative disorders. With ongoing efforts focused on optimizing its synthesis and exploring its clinical potential, this molecule holds great promise for advancing modern medicine.